Cas no 1806733-74-3 (3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806733-74-3
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4833156
• Update Time: 2025-06-25

3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C8H5F3N2O6/c9-8(10,11)19-5-2-4(14)7(13(17)18)12-3(5)1-6(15)16/h2,14H,1H2,(H,15,16)
• InChI Key： CRXSLFIOGIYCJS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C([N+](=O)[O-])N=C1CC(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.9
• Topological Polar Surface Area: 126

Additional information on 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid

3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806733-74-3): An Overview of Its Structure, Synthesis, and Applications

3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806733-74-3) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid is composed of a pyridine ring with specific functional groups attached. The presence of a hydroxyl group at the 3-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 5-position, along with an acetic acid moiety at the 6-position, imparts distinct chemical and biological properties to this compound. These functional groups contribute to its reactivity and stability, making it an interesting candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid. One notable approach involves the sequential addition of reagents to a pyridine scaffold, followed by selective functionalization to achieve the desired molecular structure. For instance, a multi-step synthesis route has been reported that involves the nitration of a pyridine derivative, followed by the introduction of the trifluoromethoxy group and subsequent hydroxylation and carboxylation steps. This method has been optimized to yield high purity and yield, making it suitable for large-scale production.

The biological activity of 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells, making it a potential lead compound for the development of new therapeutic agents.

The pharmacokinetic profile of 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid is another important aspect that has been investigated. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid has also been explored for its use as a chemical probe in biological research. Its unique structure allows it to interact with specific protein targets, providing valuable insights into cellular processes and signaling pathways. This application has significant implications for drug discovery and development, as it can help identify novel targets and validate existing ones.

The safety profile of 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid is an essential consideration for its potential use in pharmaceutical applications. Extensive toxicological studies have been conducted to evaluate its safety in various animal models. Results from these studies indicate that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety profile.

In conclusion, 3-Hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806733-74-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.